Cas no 1269945-28-9 ((2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid)

• Product Name: (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid
• CAS No: 1269945-28-9
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 5291275
• Update Time: 2025-07-22

(2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(6-(trifluoromethyl)pyridin-3-yl)propanoic acid
• (2S)-2-amino-3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid
• 3-Pyridinepropanoic acid, α-amino-6-(trifluoromethyl)-, (αS)-
• (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid

• Inchi： 1S/C9H9F3N2O2/c10-9(11,12)7-2-1-5(4-14-7)3-6(13)8(15)16/h1-2,4,6H,3,13H2,(H,15,16)/t6-/m0/s1
• InChI Key： WWXLHNPRZPZWHD-LURJTMIESA-N
• SMILES： FC(C1=CC=C(C=N1)C[C@@H](C(=O)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2

Additional information on (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid

Recent Advances in the Study of (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid (CAS: 1269945-28-9)

In recent years, (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid (CAS: 1269945-28-9) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This non-natural amino acid derivative, characterized by its trifluoromethylpyridyl moiety, has shown promise in various applications, including drug discovery, enzyme inhibition, and as a building block in peptide synthesis. The unique structural features of this compound, particularly the presence of the trifluoromethyl group, contribute to its enhanced metabolic stability and binding affinity, making it a valuable tool in the development of novel therapeutics.

A recent study published in the Journal of Medicinal Chemistry explored the potential of (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid as a key intermediate in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized a combination of computational modeling and synthetic chemistry to design and optimize a series of compounds incorporating this amino acid. The results demonstrated that the trifluoromethylpyridyl group significantly improved the binding affinity of the inhibitors to their target proteins, with IC50 values in the low micromolar range. This finding underscores the potential of this compound in the development of PPI inhibitors, a challenging yet highly sought-after class of therapeutics.

Another notable application of (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid is in the field of positron emission tomography (PET) imaging. A study conducted by a team at the University of California, San Francisco, investigated the use of this compound as a precursor for the synthesis of fluorine-18 labeled tracers. The researchers successfully radiolabeled the compound and evaluated its pharmacokinetic properties in vivo. The results indicated favorable brain uptake and retention, suggesting its potential as a PET tracer for imaging neurological disorders. This study highlights the versatility of (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid in both therapeutic and diagnostic applications.

In addition to its applications in drug discovery and imaging, (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid has also been explored as a tool in chemical biology. A recent publication in ACS Chemical Biology described the use of this compound as a probe to study enzyme mechanisms. The researchers incorporated the amino acid into peptide substrates and monitored the enzymatic reactions using mass spectrometry. The presence of the trifluoromethyl group provided a unique mass signature, enabling precise tracking of the reaction intermediates. This approach offers a powerful method for elucidating enzyme kinetics and mechanisms, further expanding the utility of this compound in biochemical research.

The synthesis and scalability of (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid have also been the focus of recent investigations. A team at the Massachusetts Institute of Technology developed a novel catalytic asymmetric synthesis route for this compound, achieving high enantiomeric purity and yield. The method employs a chiral catalyst to control the stereochemistry at the alpha-carbon, ensuring the production of the desired (2S)-enantiomer. This advancement addresses one of the key challenges in the large-scale production of this compound, paving the way for its broader application in pharmaceutical development.

In conclusion, (2S)-2-amino-3-[6-(trifluoromethyl)-3-pyridyl]propanoic acid (CAS: 1269945-28-9) represents a versatile and valuable compound in the fields of chemical biology and medicinal chemistry. Its unique structural features and diverse applications, ranging from drug discovery to imaging and enzyme studies, underscore its potential as a key player in future research and therapeutic development. Continued exploration of this compound and its derivatives is expected to yield further insights and innovations in the coming years.